Cas no 8050-60-0 (Podophyllum Resin)

• Product Name: Podophyllum Resin
• CAS No: 8050-60-0
• MF: C₂₂H₂₂O₈
• MW: 414.405287265778
• CID: 707534
• Update Time: 2023-03-29

Podophyllum Resin Chemical and Physical Properties

Names and Identifiers

• Podophyllum Resin
• podophyllinresin

• Inchi： 1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19-,20-/m0/s1
• InChI Key： YJGVMLPVUAXIQN-XVVDYKMHSA-N
• SMILES： O1C2=CC3[C@@H](C4=CC(OC)=C(OC)C(OC)=C4)[C@]4([H])[C@@]([H])([C@@H](O)C=3C=C2OC1)COC4=O

Computed Properties

• Exact Mass: 414.131
• Monoisotopic Mass: 414.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.7A^2

Experimental Properties

• Density: 1.37
• Melting Point: 178-184 oC
• Boiling Point: 597.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.605
• PSA: 92.68000
• LogP: 2.40920
• Specific Rotation: -110.7 o (C=1, CHCL3)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins
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